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Compound of Interest

Compound Name: KCC009

Cat. No.: B1673372 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: KCC009 is a potent and selective irreversible inhibitor of Transglutaminase 2

(TG2), an enzyme implicated in a variety of cellular processes including apoptosis, cell

adhesion, and extracellular matrix remodeling.[1][2][3] TG2 is overexpressed in various

cancers, and its inhibition has been shown to induce apoptosis, sensitize cancer cells to

chemotherapy and radiotherapy, and disrupt the assembly of fibronectin in the extracellular

matrix.[2][4][5] These application notes provide a detailed protocol for the preparation, storage,

and use of KCC009 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent for in vitro

research applications.

KCC009 Properties and Specifications
A summary of the key chemical and physical properties of KCC009 is provided below. This

information is crucial for accurate stock solution preparation and experimental design.
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Property Value Reference

IUPAC Name

benzyl ((2S)-1-(((3-bromo-4,5-

dihydroisoxazol-5-

yl)methyl)amino)-3-(4-

hydroxyphenyl)-1-oxopropan-

2-yl)carbamate

[3]

CAS Number 744198-19-4 [1][3]

Molecular Formula C21H22BrN3O5 [1][3]

Molecular Weight 476.32 g/mol [1]

Appearance Off-white to light yellow solid [1]

Solubility in DMSO 250 mg/mL (approx. 525 mM) [1]

Protocol: Preparation of KCC009 Stock Solution
This protocol details the steps to prepare a concentrated stock solution of KCC009 in DMSO.

2.1 Materials and Equipment

KCC009 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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2.2 Safety Precautions

KCC009 is a research chemical. Handle with care and use appropriate PPE.

DMSO is a penetration enhancer and can carry dissolved substances through the skin.[6]

Avoid direct contact.

Perform all weighing and solution preparation steps in a chemical fume hood.

2.3 Stock Solution Preparation (Example: 100 mM Stock)

Calculate Required Mass: Use the formula: Mass (mg) = Desired Concentration (M) x

Desired Volume (L) x Molecular Weight ( g/mol ) x 1000

For 1 mL of a 100 mM stock: Mass (mg) = 0.1 mol/L x 0.001 L x 476.32 g/mol x 1000 =

47.63 mg

Weigh KCC009: Carefully weigh the calculated amount of KCC009 powder and place it into

a sterile vial.

Add DMSO: Add the desired volume (e.g., 1 mL) of anhydrous DMSO to the vial containing

the KCC009 powder. It is recommended to use newly opened DMSO, as it is hygroscopic

and absorbed water can reduce the solubility of the compound.[1]

Dissolve: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

If precipitation occurs or dissolution is slow, sonicate the vial in a water bath for 10-30

minutes.[1][7]

Aliquot and Store: To avoid repeated freeze-thaw cycles which can lead to degradation,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1]

2.4 Stock Solution Calculation Reference Table

The following table provides the mass of KCC009 required to prepare common stock solution

concentrations.
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Desired Concentration Volume of DMSO Mass of KCC009 Required

10 mM 1 mL 4.76 mg

50 mM 1 mL 23.82 mg

100 mM 1 mL 47.63 mg

1 M 1 mL 476.32 mg

Storage and Handling of Stock Solution
Proper storage is critical to maintain the stability and activity of the KCC009 inhibitor.

Storage Temperature Shelf Life Notes

-20°C 1 month

Protect from light. Suitable for

short- to medium-term storage.

[1]

-80°C 6 months

Protect from light.

Recommended for long-term

storage.[1]

Always bring the stock solution to room temperature before opening the vial to prevent

condensation from forming inside. Before use, ensure all precipitate has redissolved

completely.

Application Protocol: Dilution for Cell-Based Assays
This section describes the dilution of the DMSO stock solution for use in a typical in vitro

experiment, such as a cell proliferation (MTT) assay.[2]

Determine Final Concentration: Decide on the final working concentrations required for your

experiment. KCC009 has been used at concentrations around 3.9 µM for radiosensitization

studies.[2]

Prepare Intermediate Dilutions (if necessary): Perform serial dilutions of the concentrated

DMSO stock solution in sterile DMSO or cell culture medium to achieve intermediate
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concentrations.

Final Dilution in Culture Medium: Add the appropriate volume of the stock or intermediate

solution to the pre-warmed cell culture medium. The final concentration of DMSO in the

culture medium should be kept to a minimum, typically below 0.3% (0.1% is preferred), to

avoid solvent-induced cytotoxicity or off-target effects.[7]

Control Group: Prepare a vehicle control by adding the same final concentration of DMSO

(without KCC009) to the cell culture medium. This is essential to distinguish the effects of the

compound from those of the solvent.
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Stock Solution Preparation

Experimental Workflow

Weigh KCC009 Powder

Dissolve in Anhydrous DMSO

Vortex / Sonicate

Aliquot for Storage

Store at -80°C

Thaw KCC009 Aliquot

Begin Experiment

Prepare Serial Dilutions
(in medium or DMSO)

Add to Cells in Culture Medium
(Final DMSO < 0.3%)

Incubate for Required Period

Perform Cell-Based Assay
(e.g., MTT, Western Blot)

Click to download full resolution via product page

General workflow from KCC009 stock preparation to in vitro application.
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Mechanism of Action and Signaling Pathway
KCC009 exerts its biological effects primarily by inhibiting TG2. This inhibition disrupts

downstream signaling pathways that promote cell survival and chemoresistance. The diagram

below illustrates the key molecular events following TG2 inhibition by KCC009 in cancer cells,

leading to apoptosis and cell cycle arrest.[2][8][9]
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KCC009 inhibits TG2, promoting apoptosis and cell cycle arrest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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